566-97-2

Zymostenol

In Stock

• CAS RN:
• 566-97-2

• Formula:
• C27H46O

• InChI:
• InChI=1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-21,23-24,28H,6-17H2,1-5H3/t19-,20+,21+,23-,24+,26+,27-/m1/s1

• InChIKey:
• QETLKNDKQOXZRP-XTGBIJOFSA-N

• Zymostenol is a late-stage precursor in the biosynthesis of cholesterol. It is an agonist of retinoic acid receptor-related orphan receptor γ (RORγ) with an EC50 value of 1 µM in a RORγ coactivator recruitment assay in the presence of ursolic acid. It increases the number of myelin basic protein-positive oligodendrocytes generated from oligodendrocyte precursor cells in vitro. Zymostenol accumulates in cells following administration of microsomal antiestrogen-binding site (AEBS) ligands, such as tamoxifen, which are associated with cell differentiation and a protective type of autophagy. When used alone at a concentration of 20 µM, zymostenol halts the cell cycle at the G0/G1 phase and increases the levels of free sterols, esterified sterols, and triacylglycerols in MCF-7 cells.
  Zymostenol acts as a substrate for Δ 8,7-sterol isomerase (EBP). It is a demethy...

3-(3-Fluoropropoxy)azetidine

In Stock

• CAS RN:
• 1514566-97-2

• Formula:
• C6H12FNO

• InChI:
• InChI=1S/C6H12FNO/c7-2-1-3-9-6-4-8-5-6/h6,8H,1-5H2

• InChIKey:
• BETYDMHNZHWAJT-UHFFFAOYSA-N

• 3-(3-Fluoropropoxy)azetidine is a useful research compound. Its molecular formula is C6H12FNO and its molecular weight is 133.16 g/mol. The purity is usually 95%.

1-Bromo-4-chloro-5-[chloro(difluoro)-methoxy]-2-fluoro-benzene

In Stock

• CAS RN:
• 1417566-97-2

• Formula:
• C7H2BrCl2F3O

• InChI:
• InChI=1S/C7H2BrCl2F3O/c8-3-1-6(14-7(10,12)13)4(9)2-5(3)11/h1-2H

• InChIKey:
• XWCBKDSRBMHBIV-UHFFFAOYSA-N

• 1-Bromo-4-chloro-5-[chloro(difluoro)-methoxy]-2-fluoro-benzene is a useful research compound. Its molecular formula is C7H2BrCl2F3O and its molecular weight is 309.89 g/mol. The purity is usually 95%.